B1575212 Perilipin-2 (129-137)

Perilipin-2 (129-137)

Cat. No. B1575212
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Perilipin-2

Scientific Research Applications

Role in Lipid Metabolism and Lipodystrophy

Perilipin-2 (PLIN2) plays a crucial role in lipid metabolism. It's a cytoplasmic lipid droplet coat protein implicated in fatty liver formation in non-alcoholic fatty liver disease. PLIN2 deletion leads to significant reductions in hepatic triglyceride and cholesterol levels, affecting sterol regulatory element-binding protein (SREBP) activation and altering the hepatic lipidome (Libby et al., 2016). Additionally, mutations in the perilipin gene (PLIN1) are associated with partial lipodystrophy, dyslipidemia, and insulin-resistant diabetes, highlighting the importance of perilipin in adipose tissue lipid droplet formation (Gandotra et al., 2011).

Gene Regulation and Obesity

Perilipin expression is regulated by a transcriptional network controlling energy metabolism. This regulation is essential for maintaining body energy balance, with implications in obesity and metabolic complications. For instance, polymorphisms in the perilipin gene have been studied for their association with obesity and type 2 diabetes, though not all studies have found significant associations (Meirhaeghe et al., 2006); (Saravani et al., 2017).

Implications in Adipose Tissue Metabolism

Perilipin-2's interaction with other proteins and its role in adipose tissue metabolism are significant. For example, overexpression of perilipin in mice protects against diet-induced obesity by affecting adipose tissue metabolism (Miyoshi et al., 2010). It also plays a role in lipid droplet-associated functions in adipocytes and steroidogenic cells, crucial for lipid storage and breakdown.

Potential Therapeutic Target

Perilipin-2's involvement in various metabolic and age-related diseases like insulin resistance, type 2 diabetes, and cardiovascular disease makes it a potential therapeutic target. Inhibition of Plin2 might be a strategy to counteract several metabolic and age-related diseases (Conte et al., 2016).

properties

sequence

SVASTITGV

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Perilipin-2 (129-137)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.